Cas no 1448053-67-5 (1-methyl-N-[4-(2-oxopiperidin-1-yl)phenyl]-1H-pyrazole-4-sulfonamide)

• Product Name: 1-methyl-N-[4-(2-oxopiperidin-1-yl)phenyl]-1H-pyrazole-4-sulfonamide
• CAS No: 1448053-67-5
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 5757932
• PubChem ID: 71806482
• Update Time: 2025-05-23

1-methyl-N-[4-(2-oxopiperidin-1-yl)phenyl]-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F6436-1174
• 1-methyl-N-[4-(2-oxopiperidin-1-yl)phenyl]-1H-pyrazole-4-sulfonamide
• 1-METHYL-N-[4-(2-OXOPIPERIDIN-1-YL)PHENYL]PYRAZOLE-4-SULFONAMIDE
• 1448053-67-5
• AKOS024559233
• 1-methyl-N-(4-(2-oxopiperidin-1-yl)phenyl)-1H-pyrazole-4-sulfonamide
• 1H-Pyrazole-4-sulfonamide, 1-methyl-N-[4-(2-oxo-1-piperidinyl)phenyl]-

• Inchi： 1S/C15H18N4O3S/c1-18-11-14(10-16-18)23(21,22)17-12-5-7-13(8-6-12)19-9-3-2-4-15(19)20/h5-8,10-11,17H,2-4,9H2,1H3
• InChI Key： ZDKZYQUBRDFBES-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NC1C=CC(=CC=1)N1C(CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 334.10996162g/mol
• Monoisotopic Mass: 334.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.7Ų

Additional information on 1-methyl-N-[4-(2-oxopiperidin-1-yl)phenyl]-1H-pyrazole-4-sulfonamide

1-Methyl-N-[4-(2-Oxopiperidin-1-yl)Phenyl]-1H-Pyrazole-4-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1448053-67-5, known as 1-methyl-N-[4-(2-oxopiperidin-1-yl)phenyl]-1H-pyrazole-4-sulfonamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of pyrazole sulfonamide, a class of compounds that has been extensively studied for their biological activities, including anti-inflammatory, antifungal, and anticancer properties.

Pyrazole sulfonamides are known for their ability to inhibit various enzymes and receptors, making them valuable in drug discovery. The sulfonamide group in this compound is particularly significant as it enhances bioavailability and improves the molecule's ability to penetrate cellular membranes. Recent studies have highlighted the potential of this compound as a kinase inhibitor, which could be pivotal in the development of new therapeutic agents for treating diseases such as cancer and inflammatory disorders.

The 2-oxopiperidine moiety in the molecule adds another layer of complexity and functionality. Piperidine derivatives are well-documented for their role in modulating cellular signaling pathways. The presence of this group in the compound suggests that it may exhibit antiproliferative activity against cancer cells, a finding supported by preliminary in vitro studies. Researchers have also explored the synergistic effects of combining this compound with other chemotherapeutic agents, which could potentially enhance its efficacy while reducing side effects.

One of the most promising aspects of 1-methyl-N-[4-(2-oxopiperidin-1-yl)phenyl]-1H-pyrazole-4-sulfonamide is its potential as a targeted therapy agent. By selectively inhibiting specific kinases involved in tumor growth and metastasis, this compound could offer a more precise approach to cancer treatment compared to traditional chemotherapy. Recent advancements in computational chemistry have allowed researchers to model the binding interactions of this compound with its target proteins, providing deeper insights into its mechanism of action.

In addition to its therapeutic potential, this compound has also been investigated for its role in neuroprotective applications. Studies suggest that it may protect neurons from oxidative stress and inflammation, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The methyl group attached to the pyrazole ring is believed to play a crucial role in stabilizing the molecule's structure, thereby enhancing its neuroprotective effects.

The synthesis of 1-methyl-N-[4-(2-oxopiperidin-1-yl)phenyl]-1H-pyrazole-4-sulfonamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrazole ring, introduction of the sulfonamide group, and coupling with the 2-oxopiperidine derivative. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies.

From an environmental standpoint, this compound has been assessed for its biodegradability and eco-toxicity. Initial findings indicate that it has a moderate environmental footprint, with limited persistence in aquatic systems. However, further studies are required to fully understand its impact on ecosystems and ensure sustainable practices during its production and use.

In conclusion, 1-methyl-N-[4-(2-oxopiperidin-1-yl)phenyl]-1H-pyrazole-4-sulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a potential candidate for developing novel therapeutic agents. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across various disease areas.